Cas no 31778-07-1 (Quinolizinium,2,3-dimethyl-, bromide (1:1))

Quinolizinium,2,3-dimethyl-, bromide (1:1) structure
31778-07-1 structure
Product Name:Quinolizinium,2,3-dimethyl-, bromide (1:1)
CAS No:31778-07-1
MF:C11H12BrN
MW:238.123682022095
CID:316034
PubChem ID:13481915
Update Time:2025-04-19

Quinolizinium,2,3-dimethyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Quinolizinium,2,3-dimethyl-, bromide (1:1)
    • 2,3-Dimethylquinolizinium
    • quinolizinium, 2,3-dimethyl-
    • NSC207442
    • 2,3-dimethylquinolizin-5-ium;bromide
    • 31778-07-1
    • DTXSID50541872
    • NSC-207442
    • 2,3-Dimethylquinolizin-5-ium bromide
    • Inchi: 1S/C11H12N.BrH/c1-9-7-11-5-3-4-6-12(11)8-10(9)2;/h3-8H,1-2H3;1H/q+1;/p-1
    • InChI Key: SRYNBOKWCADOAH-UHFFFAOYSA-M
    • SMILES: [Br-].[N+]12C=CC=CC1=CC(C)=C(C)C=2

Computed Properties

  • Exact Mass: 158.09706
  • Monoisotopic Mass: 237.01531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 4.1Ų

Experimental Properties

  • PSA: 4.1
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